Cas no 882084-12-0 (1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE)

• Product Name: 1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE
• CAS No: 882084-12-0
• MF: C₁₇H₁₄FNO₂S
• MW: 315.361966609955
• CID: 5271461
• Update Time: 2025-06-15

1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE
• 1-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-[4-[[(4-fluorophenyl)methyl]thio]phenyl]-

• Inchi： 1S/C17H14FNO2S/c18-13-3-1-12(2-4-13)11-22-15-7-5-14(6-8-15)19-16(20)9-10-17(19)21/h1-8H,9-11H2
• InChI Key： QOIOTMQLRCWPEI-UHFFFAOYSA-N
• SMILES： C1C(=O)N(C2C=CC(SCC3C=CC(F)=CC=3)=CC=2)C(=O)C1

Additional information on 1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE

Comprehensive Overview of 1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE (CAS No. 882084-12-0)

1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE (CAS No. 882084-12-0) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This molecule features a unique structure combining a fluorobenzyl moiety with a pyrrolidine-2,5-dione core, making it a subject of interest for researchers exploring small-molecule inhibitors, bioconjugation, and drug delivery systems. Its sulfanyl linker enhances stability and bioavailability, addressing modern challenges in targeted therapy.

In recent years, the demand for fluorinated compounds like 1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE has surged due to their role in precision medicine and diagnostic imaging. Fluorine's electronegativity improves binding affinity in enzyme inhibition, a hot topic in cancer research and neurodegenerative disease studies. Users frequently search for "fluorobenzyl derivatives in drug design" or "pyrrolidine-dione applications," reflecting its relevance in structure-activity relationship (SAR) optimization.

The compound's CAS No. 882084-12-0 is often cross-referenced in patents related to kinase inhibitors and anti-inflammatory agents, aligning with trends in personalized therapeutics. Analytical techniques such as HPLC purification and NMR characterization are critical for its synthesis, topics highly searched in pharmaceutical chemistry forums. Its low toxicity profile further supports its appeal for biocompatible material development.

From an industrial perspective, 1-(4-[(4-FLUOROBENZYL)SULFANYL]PHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE is explored for polymer modification and surface functionalization, answering queries like "sulfur-containing monomers for coatings." Its thermostability and solubility properties make it suitable for high-performance materials, a trending niche in green chemistry.

In summary, this compound bridges gaps between medicinal chemistry and advanced materials, driven by its multifunctional architecture. Researchers value its synthetic versatility, while SEO data highlights growing interest in "fluorinated heterocycles" and "thioether-based scaffolds." As innovation accelerates, CAS No. 882084-12-0 remains a key player in cutting-edge scientific discourse.